Tris(dinonylphenyl) phosphite

Specification

• CAS No.: 1333-21-7
• Molecular Formula: C72H123O3P
• Molecular Weight: 1067.7 g/mol
• IUPAC Name: tris[3,5-di(nonyl)phenyl] phosphite
• Standard InChI: InChI=1S/C72H123O3P/c1-7-13-19-25-31-37-43-49-64-55-65(50-44-38-32-26-20-14-8-2)59-70(58-64)73-76(74-71-60-66(51-45-39-33-27-21-15-9-3)56-67(61-71)52-46-40-34-28-22-16-10-4)75-72-62-68(53-47-41-35-29-23-17-11-5)57-69(63-72)54-48-42-36-30-24-18-12-6/h55-63H,7-54H2,1-6H3
• Standard InChI Key: WRSPWQHUHVRNFV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC1=CC(=CC(=C1)OP(OC2=CC(=CC(=C2)CCCCCCCCC)CCCCCCCCC)OC3=CC(=CC(=C3)CCCCCCCCC)CCCCCCCCC)CCCCCCCCC
• Canonical SMILES: CCCCCCCCCC1=CC(=CC(=C1)OP(OC2=CC(=CC(=C2)CCCCCCCCC)CCCCCCCCC)OC3=CC(=CC(=C3)CCCCCCCCC)CCCCCCCCC)CCCCCCCCC

Introduction

Chemical Identity and Properties

Chemical Structure and Nomenclature

Tris(nonylphenyl) phosphite (TNPP) is identified by CAS numbers 26523-78-4 and 3050-88-2. It has the molecular formula C₄₅H₆₉O₃P and a molecular weight of 689. This compound is also known by various synonyms including IRGAFOS TNPP, Sinanox TNPP, nonyl-pheno phosphite, Tris(nonylphenol)phosphite, and Phenol,nonyl-,phosphite(3:1). The chemical structure consists of a phosphorus atom bonded to three oxygen atoms, each connected to a nonylphenyl group, creating a tripodal arrangement.

Physical Properties

TNPP exhibits distinct physical characteristics that determine its behavior in various applications and processing conditions. The compound presents as a light yellow transparent viscous liquid with a mild odor. The table below summarizes its key physical properties:

Property	Value
Boiling point	>360 °C
Density	0.99 g/mL at 25 °C
Flash point	>230 °F
Specific Gravity	0.979~0.987
Form	Thick Oil/Clear viscous liquid
Color	Colorless to pale yellow
Refractive Index	1.526 – 1.530
Phosphorous Content	3.9 – 4.3%
These properties contribute to its effectiveness in industrial applications and influence its handling requirements.

Chemical Properties

TNPP is moisture-sensitive and demonstrates specific solubility characteristics, being slightly soluble in benzene, chloroform, and methanol. One of its most significant chemical properties is its ability to function as an antioxidant by decomposing hydroperoxides, thus preventing oxidative degradation in polymers. The compound can hydrolyze in contact with water, forming phosphoric acid, nonylphenol, and phenol. This hydrolysis reaction is particularly relevant to its environmental fate and toxicological considerations.

Industrial Applications and Uses

Rubber Industry Applications

In the rubber industry, TNPP is particularly valuable for nitrile (NBR), styrene-butadiene (SBR), and ethylene propylene diene monomer (EPDM) rubbers. It provides excellent protection against thermal degradation and is highly effective in light-colored solution and emulsion polymerized elastomers. The compound prevents processing issues such as buildup, viscosity increase, and helps in the retention of tack adhesive properties. TNPP is often used alongside epoxidized oils in these applications to maximize stabilization benefits.

Other Industrial Uses

Beyond polymer and rubber applications, TNPP finds use in several other industrial contexts:

• Food packaging materials, particularly in non-toxic applications such as PVC bottles, food wrapping, and sealing gaskets for food containers

• Surface coating additives

• Adhesives and latexes stabilization

• Chain extension in poly(hydroxybutyrate-co-hydroxyvalerate) based clay nanocomposites for potential packaging materials

• Oil and gas industry applications, where it ranks as the second-largest consumer of antioxidant phosphite

• Lubricants and petroleum oils as an antioxidant

Market Analysis and Trends

Global Market Size and Growth

The global market for Tris(nonylphenyl) phosphite demonstrated significant economic value, estimated at USD 347.68 million in 2023. Market projections indicate a compound annual growth rate (CAGR) of 5.9% in terms of revenue from 2024 to 2030. This growth trajectory reflects the increasing industrial demand for effective antioxidants and stabilizers in various manufacturing sectors.

Industry Demand Drivers

Several factors contribute to the growing demand for TNPP in the global market:

• Expanding polymer and plastic industry requirements for antioxidants that improve thermal stability and durability

• Growth in automotive and construction industries, particularly in emerging economies

• Increasing awareness of the benefits of using antioxidants to extend polymer lifespans

• TNPP's high processing stability and effectiveness in preventing discoloration during polymer processing

• Relatively stable pricing compared to alternative stabilizers, contributing to consistent consumption in the petrochemical industry

Research Findings and Developments

Recent Studies

Recent research has illuminated additional aspects of TNPP's biochemical interactions and potential health impacts. One study indicated that Tris(nonylphenyl) phosphite might promote human renal cell apoptosis through the ERK/CEPBA/Long Non-Coding RNA Cytoskeleton Regulator Axis. This research suggests potential cytotoxic mechanisms that warrant further investigation for comprehensive safety assessments.
Analytical developments have also advanced the accurate quantification of TNPP in various matrices. LC-MS/MS analytical procedures have been developed to quantify tris(nonylphenyl)phosphite specifically in food packaging materials, addressing concerns about endocrine-disrupting 4-nonylphenols that can derive from TNPP.

Emerging Applications

Emerging applications for TNPP include its use as a chain extender in biodegradable polymer composites. Research has demonstrated its effectiveness in improving the polymeric viscosity during the melt-blending of poly(hydroxybutyrate-co-hydroxyvalerate) based clay nanocomposites. These materials show potential for sustainable packaging applications, representing an evolution in TNPP utilization toward more environmentally conscious manufacturing practices.
The compound's synergistic effects when combined with other stabilizers continue to be explored, with ongoing research investigating optimal formulations for specific polymer applications and processing conditions.